Cas no 2283-82-1 (Dehydro Androsterone)

• Product Name: Dehydro Androsterone
• CAS No: 2283-82-1
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 42726
• PubChem ID: 134506
• Update Time: 2025-06-13

Dehydro Androsterone Chemical and Physical Properties

Names and Identifiers

• Dehydroandrosterone
• 3-alpha-Hydroxyandrost-5-ene-17-one
• Androst-5-en-3a-ol-17-one
• D5-Androstene-3a-ol-17-one
• Isoandrostenolone
• BCP9000597
• 3.beta.-Hydroxyandrost-5-en-17-one #
• DTXSID20177384
• 3alpha-Hydroxy-androst-5-ene-17-one
• 3a-hydroxyandrost-5-en-17-one
• 5-Androsten-3.beta.-ol-17-one
• (3R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydro-17H-cyclopenta[a]phenanthren-17-one
• CS-0450124
• Dehydro Androsterone
• (3aS,3bR,7R,9aR,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 5-Androstene-3.beta.-ol-17-one
• 3a-hydroxy-Androst-5-en-17-one
• 5-Androsten-3-.beta.-ol-17-one
• Androst-5-en-17-one, 3-hydroxy-, (3alpha)-
• 3-.beta.-Hydroxy-5-androsten-17-one
• LMST02020103
• SCHEMBL1251757
• 2283-82-1
• (3R, 8R, 9S, 10R, 13S, 14S)-3-hydroxy-10, 13-dimethyl-1, 2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-one
• (3R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• 3a-Hydroxy-5-androsten-17-one
• Prasterone, 3alpha-Isomer
• 5-Androsten-3alpha-ol-17-one
• DTXCID4099875
• W9LD7Y7MBC
• 3alpha-Hydroxy-5-androsten-17-one
• (3alpha)-3-Hydroxyandrost-5-en-17-one
• Prasterone, (3alpha)-
• Androst-5-en-3alpha-ol-17-one

• Inchi： 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-16,20H,4-11H2,1-2H3/t13-,14+,15+,16+,18+,19+/m1/s1
• InChI Key： FMGSKLZLMKYGDP-HKQXQEGQSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](CC3=CC[C@H]12)O

Computed Properties

• Exact Mass: 288.20900
• Monoisotopic Mass: 288.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.87920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Dehydro Androsterone

Dehydro Androsterone (CAS No. 2283-82-1): A Comprehensive Overview

Dehydro Androsterone, chemically designated as (5α,3β)-17β-hydroxyandrost-5-en-17-one, is a naturally occurring steroid hormone with significant implications in both biochemical research and pharmaceutical applications. This compound, identified by its unique CAS No. 2283-82-1, belongs to the class of androgens and exhibits a complex interplay of biological activities that have garnered considerable attention from the scientific community. The structural configuration of Dehydro Androsterone, featuring a hydroxyl group at the 17β position and a double bond between carbons 5 and 6, contributes to its distinct pharmacological profile.

The Dehydro Androsterone molecule serves as a precursor in the biosynthesis of various steroid hormones, including testosterone and dihydrotestosterone. Its role in endocrine pathways underscores its importance in maintaining physiological homeostasis. Recent studies have highlighted its potential as a metabolic intermediate in the conversion processes that regulate sexual development and reproductive functions. The compound's ability to interact with nuclear receptors, particularly the androgen receptor (AR), makes it a subject of intense interest in understanding gender-specific physiological responses.

Recent advancements in metabolomics have unveiled novel insights into the metabolic pathways influenced by Dehydro Androsterone. Research indicates that this steroid hormone may play a pivotal role in modulating lipid metabolism, potentially impacting cardiovascular health and energy homeostasis. Studies utilizing high-resolution mass spectrometry have identified Dehydro Androsterone as a biomarker associated with metabolic syndrome, suggesting its involvement in the pathogenesis of related disorders such as obesity and type 2 diabetes.

The pharmacological potential of Dehydro Androsterone has been explored in various therapeutic contexts. Preclinical studies have demonstrated its neuroprotective effects, particularly in models of neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and exert anti-inflammatory actions has led to investigations into its potential role in enhancing cognitive function and mitigating neuroinflammation. These findings have sparked interest in developing novel therapeutic strategies that leverage Dehydro Androsterone's unique properties.

In addition to its endocrine and metabolic roles, Dehydro Androsterone has been implicated in immune modulation. Emerging research suggests that this steroid hormone may influence immune cell function by interacting with specific signaling pathways. Studies on macrophage differentiation and cytokine production have shown that Dehydro Androsterone can modulate inflammatory responses, making it a candidate compound for therapeutic intervention in autoimmune disorders.

The synthesis and purification of Dehydro Androsterone (CAS No. 2283-82-1) are critical for ensuring high-quality research materials. Advanced synthetic methodologies, including stereoselective reactions and chiral resolution techniques, have been developed to obtain enantiomerically pure forms of this compound. These advancements are essential for elucidating its mechanism of action and optimizing its pharmacological efficacy.

The growing body of evidence supporting the multifaceted roles of Dehydro Androsterone has prompted further clinical investigations. Human trials are currently underway to evaluate its safety and efficacy in conditions such as osteoporosis, where its anabolic properties may contribute to bone density improvement. Additionally, research is exploring its potential benefits in managing menopausal symptoms due to its structural similarity to estrogenic compounds.

From a regulatory perspective, the production and distribution of Dehydro Androsterone must adhere to stringent quality control measures to ensure consistency and purity. Good Manufacturing Practices (GMP) are rigorously followed in pharmaceutical-grade synthesis facilities to meet international standards for clinical applications. This ensures that researchers and clinicians receive reliable materials for their studies and treatments.

The future direction of research on Dehydro Androsterone (CAS No. 2283-82-1) is promising, with ongoing investigations aiming to uncover additional therapeutic applications. Innovations in drug delivery systems, such as nanotechnology-based formulations, are being explored to enhance the bioavailability and targeted action of this steroid hormone. Collaborative efforts between academia and industry are essential for translating preclinical findings into viable clinical solutions.